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Compound of Interest

Compound Name:
1,4,5,8-

Naphthalenetetracarboxylic acid

Cat. No.: B089546 Get Quote

This guide provides essential, immediate safety and logistical information for handling 1,4,5,8-
Naphthalenetetracarboxylic acid in a laboratory setting. Adherence to these procedures is

critical for ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
1,4,5,8-Naphthalenetetracarboxylic acid is a chemical that requires careful handling to avoid

potential health risks. It is known to cause serious eye irritation and may cause an allergic skin

reaction.[1][2] Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b089546?utm_src=pdf-interest
https://www.benchchem.com/product/b089546?utm_src=pdf-body
https://www.benchchem.com/product/b089546?utm_src=pdf-body
https://www.benchchem.com/product/b089546?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-4-5-8-naphthalenetetracarboxylic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_4_5_8-Naphthalenetetracarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Standard/Specification

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[1]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Must be inspected prior to use.

EU Directive 89/686/EEC and

EN 374.[1]

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls.

To prevent skin exposure.[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

Use a full-face respirator if

exposure limits are exceeded.

[1]

Operational Plan: Safe Handling and Storage
1. Engineering Controls:

Work in a well-ventilated place, preferably under a chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are close to the workstation location.[3]

2. Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[3]

Contaminated work clothing should not be allowed out of the workplace.[1]

3. Storage:
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Store in a tightly closed container in a cool, dry place.[4][5]

Keep away from heat, sparks, open flames, and hot surfaces.[4]

This substance is heat-sensitive and should be stored in a refrigerator.[6]

Incompatible with oxidizing agents.[6]

Disposal Plan
Proper disposal of 1,4,5,8-Naphthalenetetracarboxylic acid and its containers is crucial to

prevent environmental contamination.

Chemical Disposal: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1][3] The material can be

disposed of by removal to a licensed chemical destruction plant or by controlled incineration

with flue gas scrubbing.[1] Do not discharge to sewer systems.[1]

Container Disposal: Containers can be triply rinsed (or equivalent) and offered for recycling

or reconditioning.[1]

Emergency Procedures
1. First Aid Measures:

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor if irritation or a rash occurs.[1]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and consult a doctor.[1][3]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

2. Spill Response Workflow:
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In the event of a spill, follow the steps outlined in the workflow below.

Chemical Spill Response Workflow

IMMEDIATE ACTIONS

Evacuate personnel to a safe area.
Remove all sources of ignition.

Secure the Area

Wear appropriate PPE:
- Chemical impermeable gloves

- Safety goggles
- Respirator

Ensure Personal Safety

CONTAINMENT

Prevent further spillage or leakage if safe to do so.
Do not let the chemical enter drains.

Stop the Spread

CLEANUP & DISPOSAL

Use spark-proof tools and explosion-proof equipment.
Collect and arrange disposal in suitable, closed containers.

Gather Spilled Material

Dispose of adhered or collected material promptly
in accordance with regulations.

Final Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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